Cas no 42290-21-1 (6-butyryl-5-hydroxy-4-phenylseselin)

• Product Name: 6-butyryl-5-hydroxy-4-phenylseselin
• CAS No: 42290-21-1
• MF: C₂₄H₂₂O₅
• MW: 390.428487300873
• CID: 2012528
• Update Time: 2025-03-26

6-butyryl-5-hydroxy-4-phenylseselin Chemical and Physical Properties

Names and Identifiers

• 6-butyryl-5-hydroxy-4-phenylseselin
• mammea A/AC cyclo D
• 2H,8H-Benzo[1,2-b:3,4-b′]dipyran-2-one, 5-hydroxy-8,8-dimethyl-6-(1-oxobutyl)-4-phenyl-

• Inchi： 1S/C24H22O5/c1-4-8-17(25)20-21(27)19-16(14-9-6-5-7-10-14)13-18(26)28-22(19)15-11-12-24(2,3)29-23(15)20/h5-7,9-13,27H,4,8H2,1-3H3
• InChI Key： HTYHJXFUSAYYEQ-UHFFFAOYSA-N
• SMILES： CCCC(C1C2=C(C=CC(O2)(C)C)C2=C(C(C3C=CC=CC=3)=CC(O2)=O)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• XLogP3: 4.696

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 611.5±55.0 °C(predicted)
• pka: 4.93±0.40(predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Prenylated neoflavonoids